6-(1H-benzimidazol-2-ylsulfanylmethyl)-2-N-phenyl-1,3,5-triazine-2,4-diamine

• IUPAC Name: 6-(1H-benzimidazol-2-ylsulfanylmethyl)-2-N-phenyl-1,3,5-triazine-2,4-diamine
• InChI: InChI=1S/C17H15N7S/c18-15-22-14(23-16(24-15)19-11-6-2-1-3-7-11)10-25-17-20-12-8-4-5-9-13(12)21-17/h1-9H,10H2,(H,20,21)(H3,18,19,22,23,24)
• InChI Key: NKKDWKVGEXQCBL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC2=NC(=NC(=N2)N)CSC3=NC4=CC=CC=C4N3
• Molecular Formula: C17H15N7S
• Molecular Weight: 349.4 g/mol

Description

6-(1H-benzimidazol-2-ylsulfanylmethyl)-2-N-phenyl-1,3,5-triazine-2,4-diamine, also known as BZM-2, is a chemical compound that has gained significant interest in the scientific community due to its potential applications in various fields such as medicine, agriculture, and environmental science. BZM-2 is a triazine derivative that has been synthesized using various methods, and its mechanism of action has been extensively studied in recent years.

Mechanism of Action

The mechanism of action of 6-(1H-benzimidazol-2-ylsulfanylmethyl)-2-N-phenyl-1,3,5-triazine-2,4-diamine involves its binding to specific targets in cells. 6-(1H-benzimidazol-2-ylsulfanylmethyl)-2-N-phenyl-1,3,5-triazine-2,4-diamine has been shown to bind to DNA and inhibit its replication, which can lead to cell death. 6-(1H-benzimidazol-2-ylsulfanylmethyl)-2-N-phenyl-1,3,5-triazine-2,4-diamine has also been shown to inhibit the activity of enzymes involved in cell growth and proliferation.
Biochemical and Physiological Effects:
6-(1H-benzimidazol-2-ylsulfanylmethyl)-2-N-phenyl-1,3,5-triazine-2,4-diamine has been shown to have both biochemical and physiological effects. Biochemically, 6-(1H-benzimidazol-2-ylsulfanylmethyl)-2-N-phenyl-1,3,5-triazine-2,4-diamine can inhibit the activity of enzymes involved in cell growth and proliferation. Physiologically, 6-(1H-benzimidazol-2-ylsulfanylmethyl)-2-N-phenyl-1,3,5-triazine-2,4-diamine can induce apoptosis in cancer cells and inhibit the growth of bacteria and fungi.

Advantages and Limitations for Lab Experiments

6-(1H-benzimidazol-2-ylsulfanylmethyl)-2-N-phenyl-1,3,5-triazine-2,4-diamine has several advantages for lab experiments. It is relatively easy to synthesize, and its mechanism of action has been extensively studied. 6-(1H-benzimidazol-2-ylsulfanylmethyl)-2-N-phenyl-1,3,5-triazine-2,4-diamine can be used in various assays to study its effects on cells and organisms.
However, there are also limitations to using 6-(1H-benzimidazol-2-ylsulfanylmethyl)-2-N-phenyl-1,3,5-triazine-2,4-diamine in lab experiments. Its solubility in water is limited, which can make it difficult to use in certain assays. 6-(1H-benzimidazol-2-ylsulfanylmethyl)-2-N-phenyl-1,3,5-triazine-2,4-diamine can also be toxic to cells at high concentrations, which can limit its use in certain experiments.

Future Directions

There are several future directions for the study of 6-(1H-benzimidazol-2-ylsulfanylmethyl)-2-N-phenyl-1,3,5-triazine-2,4-diamine. One potential area of research is the development of 6-(1H-benzimidazol-2-ylsulfanylmethyl)-2-N-phenyl-1,3,5-triazine-2,4-diamine derivatives with improved solubility and lower toxicity. Another area of research is the study of 6-(1H-benzimidazol-2-ylsulfanylmethyl)-2-N-phenyl-1,3,5-triazine-2,4-diamine in combination with other drugs or compounds to enhance its effects on cells and organisms. Additionally, the use of 6-(1H-benzimidazol-2-ylsulfanylmethyl)-2-N-phenyl-1,3,5-triazine-2,4-diamine as a sensor for heavy metal ions in environmental samples is a promising area of research.

Synthesis Methods

6-(1H-benzimidazol-2-ylsulfanylmethyl)-2-N-phenyl-1,3,5-triazine-2,4-diamine can be synthesized using different methods, including the reaction of 2-amino-4,6-dichloro-1,3,5-triazine with 2-mercaptobenzimidazole in the presence of a base. Other methods involve the use of different reagents and solvents. The synthesis of 6-(1H-benzimidazol-2-ylsulfanylmethyl)-2-N-phenyl-1,3,5-triazine-2,4-diamine can be optimized to obtain a high yield of the compound.

Scientific Research Applications

6-(1H-benzimidazol-2-ylsulfanylmethyl)-2-N-phenyl-1,3,5-triazine-2,4-diamine has shown potential applications in various fields of research. In the field of medicine, 6-(1H-benzimidazol-2-ylsulfanylmethyl)-2-N-phenyl-1,3,5-triazine-2,4-diamine has been studied for its anti-cancer properties. Studies have shown that 6-(1H-benzimidazol-2-ylsulfanylmethyl)-2-N-phenyl-1,3,5-triazine-2,4-diamine can inhibit the growth of cancer cells and induce apoptosis. 6-(1H-benzimidazol-2-ylsulfanylmethyl)-2-N-phenyl-1,3,5-triazine-2,4-diamine has also been studied for its antibacterial and antifungal properties.
In the field of agriculture, 6-(1H-benzimidazol-2-ylsulfanylmethyl)-2-N-phenyl-1,3,5-triazine-2,4-diamine has been studied for its potential use as a herbicide. Studies have shown that 6-(1H-benzimidazol-2-ylsulfanylmethyl)-2-N-phenyl-1,3,5-triazine-2,4-diamine can inhibit the growth of weeds and other unwanted plants.
In environmental science, 6-(1H-benzimidazol-2-ylsulfanylmethyl)-2-N-phenyl-1,3,5-triazine-2,4-diamine has been studied for its potential use as a sensor for heavy metal ions. Studies have shown that 6-(1H-benzimidazol-2-ylsulfanylmethyl)-2-N-phenyl-1,3,5-triazine-2,4-diamine can selectively bind to heavy metal ions and can be used to detect their presence in water and other environmental samples.